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Compound of Interest

Compound Name:
Benzyl (S)-(-)-2-hydroxy-3-

phenylpropionate

CAS No.: 7622-21-1

Cat. No.: B1279353

Get Quote

Executive Summary
Benzyl (S)-(-)-2-hydroxy-3-phenylpropionate (Benzyl (S)-phenyllactate) is a high-value chiral

synthon derived from the "chiral pool" (typically L-phenylalanine or (S)-phenyllactic acid). Its

utility in drug development stems from its trifunctional nature: a manipulable secondary

hydroxyl group, a benzyl ester protecting group, and a phenyl ring that mimics the side chain of

phenylalanine.

This guide details the application of Benzyl (S)-phenyllactate as a scaffold for synthesizing

chiral

-functionalized hydrocinnamic acid derivatives, peptidomimetics, and unnatural amino acids.
We focus on two divergent synthetic pathways: Retention of Configuration (via O-
acylation/alkylation) and Inversion of Configuration (via Mitsunobu or Sulfonate displacement),
providing researchers with complete stereochemical control.
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Before initiating synthesis, the integrity of the starting material must be verified.

Property Specification

IUPAC Name Benzyl (2S)-2-hydroxy-3-phenylpropanoate

CAS Number 7622-21-1

Molecular Weight 256.30 g/mol

Appearance
White to off-white solid or viscous oil (dependent

on purity)

Optical Rotation
(c=1, CHCl

)

Solubility
Soluble in DCM, THF, EtOAc, MeOH; Insoluble

in water

Storage 2–8°C, under inert atmosphere (Argon/Nitrogen)

Handling Note: The benzyl ester is sensitive to hydrogenolysis and strong base hydrolysis.

Avoid catalytic hydrogenation conditions unless deprotection is intended.

Core Application 1: Synthesis of Chiral -Amino
Esters (Stereoinversion)
Context: One of the most powerful applications of Benzyl (S)-phenyllactate is its conversion

into unnatural (R)-amino acid derivatives. This is achieved by activating the hydroxyl group as a

leaving group (Triflate/Mesylate), followed by nucleophilic displacement with an azide source.

This

process inverts the stereocenter from (S) to (R).

Mechanism of Action[3][4][5]
Activation: The hydroxyl reacts with Triflic Anhydride (

) to form a highly reactive triflate.
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Displacement: Sodium azide (

) attacks the stereocenter from the backside, displacing the triflate with complete inversion.

Reduction: The resulting azide is reduced (e.g., Staudinger reduction) to the amine.[1]

Experimental Protocol: The "Triflate-Azide" Route
Reagents:

Benzyl (S)-phenyllactate (1.0 equiv)

Triflic anhydride (

, 1.1 equiv)

Pyridine (2.0 equiv)

Sodium Azide (

, 1.5 equiv)[2]

Dichloromethane (DCM, anhydrous)

DMF (anhydrous)

Step-by-Step Procedure:

Activation (Triflation):

Dissolve Benzyl (S)-phenyllactate (10 mmol) and pyridine (20 mmol) in anhydrous DCM

(50 mL) under Argon.

Cool the solution to -78°C (dry ice/acetone bath). Critical: Low temperature prevents

elimination side reactions.

Add

(11 mmol) dropwise over 15 minutes.
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Stir at -78°C for 1 hour, then allow to warm to 0°C.

Quench: Pour into ice-cold 1M HCl. Extract with DCM, dry over

, and concentrate in vacuo below 30°C. Note: Benzyl triflates are thermally unstable; use
immediately.

Displacement (Azidation):

Dissolve the crude triflate in anhydrous DMF (30 mL).

Add

(15 mmol) in one portion at 0°C.

Stir at room temperature for 4–6 hours. Monitor by TLC (disappearance of triflate,

appearance of azide).

Workup: Dilute with water, extract with diethyl ether (3x). Wash organics with brine to

remove DMF. Dry and concentrate.

Result: Benzyl (R)-2-azido-3-phenylpropionate.

Stereochemistry: Inverted (R).

Next Steps: Hydrogenation (

, Pd/C) will simultaneously reduce the azide to an amine and cleave the benzyl ester,
yielding free (R)-Phenylalanine.

Core Application 2: The Mitsunobu Reaction
(Etherification)
Context: For the synthesis of chiral ethers (e.g., in ferroptosis inhibitors or specific protease

inhibitors), the Mitsunobu reaction offers a mild alternative to base-mediated alkylation, which

often leads to racemization.

Pathway Logic
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The reaction utilizes Triphenylphosphine (

) and Diisopropyl azodicarboxylate (DIAD) to activate the hydroxyl group.[3] A pronucleophile
(phenol or acid) then displaces the activated oxygen. Like the triflate route, this proceeds via

inversion.[3]

Experimental Protocol
Reagents:

Benzyl (S)-phenyllactate (1.0 equiv)

Phenol derivative (e.g., 4-methoxyphenol) (1.2 equiv)

(1.5 equiv)

DIAD (1.5 equiv)

THF (anhydrous)[4]

Step-by-Step Procedure:

Preparation: Dissolve Benzyl (S)-phenyllactate (5 mmol), the Phenol (6 mmol), and

(7.5 mmol) in anhydrous THF (25 mL) under Nitrogen.

Addition: Cool to 0°C. Add DIAD (7.5 mmol) dropwise over 20 minutes. Control exotherm to

maintain enantiopurity.

Reaction: Stir at 0°C for 1 hour, then warm to room temperature and stir overnight (12–18h).

Purification: Concentrate THF. Triturate the residue with cold diethyl ether/hexanes to

precipitate Triphenylphosphine oxide (

). Filter off the solid.

Chromatography: Purify the filtrate via silica gel flash chromatography (Hexanes/EtOAc

gradient).
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Strategic Visualization: Divergent Synthesis
The following diagram illustrates how a single starting material, Benzyl (S)-phenyllactate, can

be diverted into two stereochemical pathways.
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INVERSION

 Backside Attack

Click to download full resolution via product page

Caption: Divergent synthetic pathways for Benzyl (S)-phenyllactate. Path 1 (Green) retains

stereochemistry via direct oxygen nucleophilicity. Path 2 (Red) inverts stereochemistry via OH

activation and displacement.
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Issue Probable Cause Corrective Action

Racemization

High temperature during

activation; Basic conditions too

harsh.

Keep activation

(Triflate/Mesylate) at -78°C.

Use non-nucleophilic bases

(e.g., 2,6-lutidine) if pyridine

causes issues.

Elimination (Styrene formation)
E2 elimination competes with

SN2.

This is common with

secondary benzylic substrates.

Ensure the nucleophile (

,

) is added immediately after

activation. Avoid bulky bases.

Low Yield in Mitsunobu
Steric hindrance of the benzyl

ester.

Use more reactive

azodicarboxylates like ADDP if

DIAD fails. Ensure anhydrous

conditions (water kills the

betaine intermediate).

Separation of Byproduct co-elutes with

product.

Use a polymer-supported

phosphine reagent (removable

by filtration) or switch to the

Triflate route if applicable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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